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Compound of Interest

Compound Name: 2,4,6-Trifluoroaniline

Cat. No.: B1293507

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals like 2,4,6-Trifluoroaniline is paramount. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, to foster a secure
laboratory environment.

Chemical Identifier:

e Name: 2,4,6-Trifluoroaniline
e CAS Number: 363-81-5[1][2]

e Molecular Formula: CeHaFsN[1]
Hazard Summary:

2,4,6-Trifluoroaniline is a flammable solid that is harmful if swallowed or in contact with skin.
[1][3] It causes skin irritation and serious eye damage.[1][3]

While specific occupational exposure limits (OELs) such as OSHA Permissible Exposure Limits
(PELs) or NIOSH Recommended Exposure Limits (RELS) have not been established for 2,4,6-
Trifluoroaniline, it is crucial to handle this chemical with appropriate caution due to its hazard
profile.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes

the recommended PPE for handling 2,4,6-Trifluoroaniline.

Glove Material
Suggestions (No specific

Body Part PPE Recommendation .
breakthrough time data
available)

Chemical safety goggles and a
Eyes/Face ) ¥ 9099 N/A

face shield.

Chemical-resistant gloves

Ski (double-gloving is Butyl rubber, Neoprene,

in

recommended), lab coat, and

closed-toe shoes.

Polyvinyl chloride (PVC)

Respiratory

A NIOSH-approved respirator
is necessary. For dust or
aerosols, a minimum of an N95
dust mask is recommended. In
situations with poor ventilation
or potential for significant
exposure, a higher level of
respiratory protection, such as
a full-face respirator with
appropriate cartridges, should

be used.

N/A

Emergency Procedures

Immediate and appropriate response to an exposure is critical.
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[4]

Immediately flush skin with plenty of soap and
water for at least 15 minutes while removing
Skin Contact contaminated clothing and shoes. Seek

immediate medical attention if irritation persists.

[4]

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial
Inhalation respiration. If breathing is difficult, trained

personnel may administer oxygen. Seek

immediate medical attention.[5]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
) and give them 2-4 cupfuls of milk or water.
Ingestion . :
Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Operational and Disposal Plans

Handling and Storage:

Handle 2,4,6-Trifluoroaniline in a well-ventilated area, preferably within a chemical fume
hood.

Avoid contact with skin, eyes, and clothing.

Keep the container tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[6]
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e Use non-sparking tools and take precautionary measures against static discharge.[5]

Spill Management Workflow:

In the event of a spill, a clear and practiced response plan is essential to ensure safety and
minimize environmental contamination.
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Workflow for 2,4,6-Trifluoroaniline Spill Response

Initial Response

Alert others in the area

l

Evacuate the immediate area

l

Assess the spill size and risk

If safe to proceed \If major spill or unsafe

Cleanup Proced’lye/

Don appropriate PPE Evacuate and Call for Help

J

Contain the spill with absorbent material

;

Collect spilled material and absorbents

Final Steps
Y

Decontaminate the spill area

;

Dispose of waste as hazardous material

l

Report the incident

Click to download full resolution via product page

Caption: Workflow for responding to a 2,4,6-Trifluoroaniline spill.
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Disposal Plan:

2,4,6-Trifluoroaniline and any contaminated materials must be disposed of as hazardous
waste.

e Collection: Collect waste in a clearly labeled, sealed, and compatible container. Do not mix
with other waste streams.

e Storage: Store waste containers in a designated, secure area away from incompatible
materials.

o Disposal: Arrange for disposal through a licensed hazardous waste disposal company. The
recommended method of disposal is incineration in a permitted hazardous waste incinerator.

[6]

Experimental Protocol: Safe Handling in a
Laboratory Setting

This protocol outlines the step-by-step procedure for safely handling 2,4,6-Trifluoroaniline
during a typical laboratory experiment.

e Preparation:

o Ensure the chemical fume hood is operational and the sash is at the appropriate working
height.

o Verify that an emergency shower and eyewash station are accessible.

o Assemble all necessary equipment and reagents before starting.

o Don the required personal protective equipment as outlined in the PPE table.
o Weighing and Transfer:

o Conduct all weighing and transfer operations within the chemical fume hood.

o Use a disposable weighing boat or line the balance with appropriate protection.
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o Carefully transfer the solid using a spatula, avoiding the creation of dust.

o Close the container immediately after dispensing.

» Reaction Setup:
o If dissolving the solid, add the solvent slowly to the solid to minimize splashing.
o Ensure all reaction vessels are properly secured.
o Post-Experiment:
o Quench any unreacted 2,4,6-Trifluoroaniline using a validated laboratory procedure.

o Clean all glassware and equipment that came into contact with the chemical. Collect the
rinsate as hazardous waste.

o Decontaminate the work area within the fume hood.
o Waste Disposal:

o Dispose of all solid waste, liquid waste, and contaminated PPE according to the
established disposal plan.

By adhering to these guidelines, researchers can significantly mitigate the risks associated with
handling 2,4,6-Trifluoroaniline, ensuring a safer laboratory environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-2-4-6-trifluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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